5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde

• Molecular Formula: C19H18BrNO2
• Molecular Weight: 372.3 g/mol
• IUPAC Name: 5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]indole-3-carbaldehyde
• InChI: InChI=1S/C19H18BrNO2/c1-13-3-5-17(9-14(13)2)23-8-7-21-11-15(12-22)18-10-16(20)4-6-19(18)21/h3-6,9-12H,7-8H2,1-2H3
• InChI Key: HPGDQLNNYBWZAW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCCN2C=C(C3=C2C=CC(=C3)Br)C=O)C

Description

5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of indole, which is a heterocyclic organic compound that is widely used in medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde is not fully understood. However, it has been suggested that its cytotoxic activity is mediated through the induction of apoptosis, which is a programmed cell death process. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade, which ultimately leads to cell death. It has also been reported to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and physiological effects:
5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has been shown to exhibit various biochemical and physiological effects. In addition to its cytotoxic activity, it has been reported to possess antioxidant and anti-inflammatory properties. It has also been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase, which could be useful in the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde in lab experiments is its high yield of synthesis. This makes it a cost-effective compound for use in various experiments. However, one of the limitations of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde. One of the most promising areas of research is the development of novel drugs based on this compound. Further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, more research is needed to explore the potential applications of this compound in the treatment of various diseases, such as cancer, fungal infections, and bacterial infections.

Synthesis Methods

The synthesis of 5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde involves the reaction of 5-bromoindole-3-carbaldehyde with 3,4-dimethylphenol in the presence of a base. The reaction proceeds through nucleophilic substitution of the bromine atom with the phenoxide group, resulting in the formation of the desired product. The yield of the synthesis process is reported to be high, making it a feasible method for the preparation of this compound.

Scientific Research Applications

5-bromo-1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the development of novel drugs. This compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs. In addition, it has been reported to possess antifungal and antibacterial activities, which could be useful in the development of new antibiotics.